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Compound of Interest

2-(2-Chloro-5-
Compound Name:
methylphenyl)butanoic acid

Cat. No.: B13273407

Get Quote

\ J

Compound Identity & Physicochemical Profile[1][2]
[31[41[5][6][7]

Chemical Name: 2-(2-Chloro-5-methylphenyl)butanoic acid Synonyms:

-Ethyl-2-chloro-5-methylphenylacetic acid; 2-(2-Chloro-5-methylphenyl)butyric acid. Molecular
Formula:

Molecular Weight: 212.67 g/mol SMILES:CCC(C(=0)O)clcc(C)ccclCl

Predicted Physicochemical Properties

Note: Experimental values for this specific isomer are rare in public registries. The data below
represents high-confidence SAR predictions based on chlorinated arylalkanoic acid analogs.
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Property Value (Predicted) Confidence
) Solid (Crystalline Powder) or )
Physical State ] ) High
Viscous Oill

Melting Point 65°C — 85°C Medium
Boiling Point ~310°C (at 760 mmHg) High

pKa (Acidic) 4.2 — 4.5 (Carboxylic Acid) High

LogP (Lipophilicity) 31-34 High

N Low in Water; Soluble in )
Solubility High
DMSO, MeOH, DCM

Hazard Identification (GHS Classification)

Based on the functional groups (carboxylic acid, halogenated aromatic ring) and analogs like
Ibuprofen or Diclofenac intermediates, the following GHS classifications are mandated for
precautionary handling.

Core Hazards

o Skin Corrosion/Irritation (Category 2): The free acid form is a contact irritant.

o Serious Eye Damage/Irritation (Category 2A/1): Risk of severe corneal damage due to
acidity (pKa ~4.2).

o Specific Target Organ Toxicity - SE (Category 3): Respiratory irritation if dust or vapors are
inhaled.[1]

e Aquatic Toxicity (Acute 2): Chlorinated aromatics often exhibit persistence and toxicity in
aguatic environments.

Signal Word: WARNING
Precautionary Statements

e P261: Avoid breathing dust/fume/gas/mist/vapors.[1][2]
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e P280: Wear protective gloves/protective clothing/eye protection (Nitrile gloves, minimum
0.11mm thickness).

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2][3]
Remove contact lenses if present and easy to do.[2][3]

Synthesis & Production Workflow

For researchers synthesizing this compound, the most robust pathway involves the

-alkylation of the corresponding phenylacetic acid. This method offers higher regioselectivity
compared to Friedel-Crafts approaches.

Mechanistic Insight

The reaction relies on the formation of an enolate intermediate using a strong, non-nucleophilic
base (LDA) to prevent nucleophilic attack on the carbonyl. The steric bulk of the 2-Chloro
substituent on the ring may slow the rate of alkylation, requiring strict temperature control
(-78°C) to avoid side reactions.

Synthesis Diagram (DOT)
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Caption: Figure 1. Regioselective synthesis via enolate alkylation. Critical control point is the
maintenance of -78°C during enolization to prevent self-condensation.

Handling & Storage Protocols
Storage Stability

o Temperature: Store at 2-8°C (Refrigerated). While likely stable at room temperature, cooling
prevents slow decarboxylation or oxidation of the methyl group over months.

o Atmosphere: Hygroscopic potential. Store under Argon or Nitrogen.
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e Incompatibilities: Strong oxidizing agents (reacts with methyl/phenyl groups) and Strong
Bases (forms salts).

Self-Validating Purity Check

Before use in biological assays, validate the compound integrity:
e H-NMR: Check for the triplet (methyl of ethyl group) at

~0.9 ppm and the multiplet (methine chiral center) at
~3.6-4.0 ppm.
e TLC: Eluent System: Hexane:Ethyl Acetate (3:1) + 1% Acetic Acid. The acid should streak

slightly; if multiple spots appear, recrystallize from Hexane/DCM.

Emergency Response System

In the event of exposure, the response must be immediate to mitigate acidic burns and
systemic absorption of the chlorinated aromatic moiety.

Emergency Logic Flow (DOT)
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Exposure Incident

Identify Exposure Type

i E

Skin Contact Eye Contact Inhalation
1. Brush off solid 1. Rinse with water (15 min) 1. Move to fresh air
2. Wash with soap/water (15 min) 2. Remove contacts 2. Oxygen if breathing difficult
3. Do NOT use solvents 3. Consult Ophthalmologist 3. Monitor for pulmonary edema

Medical Review:

Treat as Acidic Corrosive
Monitor Liver Function (Chlorinated cmpd)

Click to download full resolution via product page

Caption: Figure 2. Triage workflow for acute exposure. Note that solvents (ethanol/DMSO)
should be avoided on skin as they may increase transdermal absorption of the chlorinated ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13273407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

